5-bromo-2-({[(3-ethoxybenzoyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 5-bromo-2-[(3-ethoxybenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C17H15BrN2O4S/c1-2-24-12-5-3-4-10(8-12)15(21)20-17(25)19-14-7-6-11(18)9-13(14)16(22)23/h3-9H,2H2,1H3,(H,22,23)(H2,19,20,21,25)
• InChI Key: UFCGSZDSYFQNQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)Br)C(=O)O
• Molecular Formula: C17H15BrN2O4S
• Molecular Weight: 423.3 g/mol

Description

Synthesis Analysis

The synthesis of related compounds like 2-Amino-5-bromobenzoic acid has been documented. A solution of bromine in glacial acetic acid was added dropwise to sodium 2-aminobenzoate in glacial acetic acid at 15 °С and the mixture was stirred for 1 h at the same temperature. The product was filtered off, washed with benzene and dried in the dark.

Molecular Structure Analysis

The molecular structure of a related compound, 2-Amino-5-bromobenzoic acid, is available as a 2D Mol file or as a computed 3D SD file. It has 17 atoms, meaning 45 vibrational modes in three main parts: Carboxyl group, amine group, and benzene. The molecule’s most mechanically active parts are the carboxyl and amine groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a related compound, 2-Amino-5-bromobenzoic acid, have been documented. It has a molecular weight of 216.032. It is a slight yellow to white powder.

Mechanism of Action

While the specific mechanism of action for “5-bromo-2-({[(3-ethoxybenzoyl)amino]carbonothioyl}amino)benzoic acid” is not available, a related compound, 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, is a key intermediate for the synthesis of a family of promising SGLT2 inhibitors currently in preclinical and phase I studies for diabetes therapy.

Safety and Hazards

For safety and hazards, it is recommended to wear personal protective equipment/face protection. Ensure adequate ventilation. Do not get in eyes, on skin, or on clothing. Avoid ingestion and inhalation. Avoid dust formation. Keep containers tightly closed in a dry, cool and well-ventilated place.

Future Directions

The future directions of “5-bromo-2-({[(3-ethoxybenzoyl)amino]carbonothioyl}amino)benzoic acid” and its related compounds could involve further exploration of their potential as intermediates in the synthesis of therapeutic agents, such as SGLT2 inhibitors for diabetes therapy.